N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxamide
• InChI: InChI=1S/C21H28N2O3/c24-19(22-14-13-16-7-3-1-4-8-16)20(25)23-15-21(26,18-11-12-18)17-9-5-2-6-10-17/h2,5-7,9-10,18,26H,1,3-4,8,11-15H2,(H,22,24)(H,23,25)
• InChI Key: GVEIAMVRBPXXNB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCC(C2CC2)(C3=CC=CC=C3)O
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxalamide is a useful research compound. Its molecular formula is C21H28N2O3 and its molecular weight is 356.466. The purity is usually 95%.
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Scientific Research Applications

Antitumor Agents

• The study by Ha et al. (1997) on "The role of polyamine catabolism in polyamine analogue-induced programmed cell death" explores how certain polyamine analogues, which may share structural motifs with the compound , induce cell death in cancer cells. This research suggests a potential pathway for developing new antineoplastic agents based on manipulating polyamine catabolism (Ha et al., 1997).

Antidepressant Activity

• The work by Tessler and Goldberg (2004) characterizing venlafaxine, an antidepressant drug, might indicate the interest in understanding the pharmacological properties of complex organic molecules, potentially including those with oxalamide structures (Tessler & Goldberg, 2004).

Chemical Synthesis and Reaction Pathways

• Nakamura et al. (2003) studied "Reaction pathways of the Simmons-Smith reaction," highlighting the synthetic utility of cyclopropane and cyclohexene derivatives in organic synthesis. Insights from such studies could be relevant for synthesizing or modifying compounds like the one of interest (Nakamura et al., 2003).

Biochemical Applications

• The utility of 1-methylcyclopropene on fruits and vegetables, as discussed by Watkins (2006), shows the agricultural and biochemical applications of cyclopropyl-containing compounds. Such research could provide a backdrop for the potential uses of similarly structured chemicals in various fields (Watkins, 2006).